N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N,N',N'-trimethyl-1,2-ethanediamine

• IUPAC Name: N'-[(9-ethylcarbazol-3-yl)methyl]-N,N,N'-trimethylethane-1,2-diamine
• InChI: InChI=1S/C20H27N3/c1-5-23-19-9-7-6-8-17(19)18-14-16(10-11-20(18)23)15-22(4)13-12-21(2)3/h6-11,14H,5,12-13,15H2,1-4H3
• InChI Key: LKMBQIHFVOGPTF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN(C)CCN(C)C)C3=CC=CC=C31
• Molecular Formula: C20H27N3
• Molecular Weight: 309.4 g/mol

Description

Synthesis Analysis

The synthesis of carbazole derivatives, including N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N,N',N'-trimethyl-1,2-ethanediamine, involves reactions that are pivotal in organic chemistry. One method involves the reaction of 9-ethyl-9H-carbazole-3-carbaldehyde with amino compounds in the presence of acetic acid in ethanol, leading to various carbazole derivatives. These synthesis processes are characterized by their efficiency and the ability to introduce different functional groups into the carbazole core, providing a pathway for the creation of a wide range of compounds for further study and application (Asiri, Khan, & Rasul, 2010).

Molecular Structure Analysis

The molecular structure of carbazole derivatives, including our compound of interest, has been extensively analyzed through various spectroscopic methods such as IR, 1H-NMR, 13C-NMR, and EI-MS. These analyses confirm the structure of the synthesized compounds and provide detailed insights into their molecular configurations, functional groups, and bonding patterns. The molecular structure is crucial for understanding the compound's reactivity and properties, and these spectroscopic techniques offer a comprehensive way to elucidate these characteristics (Asiri, Khan, & Rasul, 2010).

Chemical Reactions and Properties

Carbazole derivatives undergo various chemical reactions that demonstrate their reactivity and functional versatility. For example, carbazole compounds can participate in cycloaddition reactions, Schiff base formation, and complexation with different reagents, leading to a broad spectrum of products with potential applications in materials science, photoinitiators, and pharmaceuticals. These reactions underscore the chemical versatility and potential utility of carbazole derivatives in various fields (Fall et al., 2020).

Physical Properties Analysis

The physical properties of carbazole derivatives, such as solubility, melting points, and crystalline structure, are integral to their application in various domains. For instance, the solubility of these compounds in different solvents affects their usability in chemical reactions and material processing. X-ray diffraction studies provide insights into the crystalline structure, which is essential for understanding the compound's stability and reactivity. These properties are determined through rigorous experimental analysis and have significant implications for the compound's applications (Kant, Singh, & Agarwal, 2015).